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Compound of Interest

Compound Name: MMH1

Cat. No.: B12367979

This guide provides crucial safety protocols, operational procedures, and disposal plans for the
handling of Monomethyl Hydrazine (MMH) in a laboratory setting. The following step-by-step
guidance is intended for researchers, scientists, and drug development professionals to ensure
safe handling and mitigate the risks associated with this hazardous chemical.

Immediate Safety Information: Understanding the
Hazard

Monomethyl Hydrazine (MMH) is a fuming, colorless liquid with an ammonia-like odor.[1][2] It is
highly toxic, flammable, corrosive, and a suspected human carcinogen based on animal data.
[3][4] Exposure can occur through inhalation, skin absorption, ingestion, and eye contact.[5]

Key Hazards:

o Toxicity: MMH is highly toxic and can be fatal if inhaled, swallowed, or absorbed through the
skin.[3][6] It can cause severe irritation and burns to the skin, eyes, and respiratory tract.[3]
[4] Symptoms of exposure may include vomiting, diarrhea, dizziness, and convulsions.[3]
Prolonged or repeated exposure can lead to damage of the liver, kidneys, central nervous
system, and blood.[3]

o Flammability: MMH is a Class IB Flammable Liquid with a low flash point.[5] Its vapors can
form explosive mixtures with air at or above its flash point.[3]
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e Reactivity: It is a powerful reducing agent that can ignite spontaneously upon contact with

strong oxidizing agents (like hydrogen peroxide or nitrogen tetroxide), metal oxides, and

porous materials such as cloth or wood.[4][7][8]

Data Presentation: Chemical Properties and

Exposure Limits

For quick reference, the following tables summarize key quantitative data for MMH.

Table 1: Physical and Chemical Properties of Monomethyl Hydrazine

Property Value
Molecular Weight 46.07 g/mol [2]
Boiling Point 190°F (87.8°C)[1][2]

Freezing Point

-62°F (-52.2°C)[1]

Flash Point

17°F (-8.3°C)[1]

Autoignition Temperature

382°F (194.4°C)[8]

Vapor Pressure

38 mmHg[1]

Specific Gravity

0.874 @ 77°F (25°C)[8]

Lower Explosive Limit (LEL)

2.5%][1]

Upper Explosive Limit (UEL)

97%[8]

Solubility

Miscible in water[1]

Table 2: Occupational Exposure Limits for Monomethyl Hydrazine
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Organization Limit Type Value Notes
N Not to be exceeded at
OSHA PEL (Ceiling) 0.2 ppm (0.35 mg/m3) ]
any time.[4]
120-minute ceiling.[2]
- 0.04 ppm (0.08 Considered a potential
NIOSH REL (Ceiling) )
mg/m3) occupational
carcinogen.[5]
8-hour time-weighted
ACGIH TLV (TWA) 0.01 ppm
average.[2]
Immediately
IDLH Dangerous to Life or 20 ppm [2]
Health

Personal Protective Equipment (PPE) Protocol

Due to the high toxicity and rapid skin absorption of MMH, stringent PPE is mandatory.[3]

Table 3: Recommended Personal Protective Equipment for Handling MMH
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Task / Situation

Required PPE

Low-Concentration Handling(in a certified

chemical fume hood)

« Gloves: Chemical resistant gloves (e.g., Butyl
rubber, Neoprene).[9] « Eye/Face Protection:
Chemical safety goggles and a face shield.[10]
[11] « Body Protection: Chemical-resistant lab

coat or apron.[10]

High-Concentration Handling / Transfers(outside

of a fume hood or with risk of splash)

* Respiratory Protection: A full-facepiece,
pressure-demand Self-Contained Breathing
Apparatus (SCBA) or a supplied-air respirator.
[5][12] Cartridge respirators are not suitable.[12]
* Gloves: Heavy-duty chemical resistant gloves.
[9] « Body Protection: Fully encapsulating,
chemical-resistant suit.[3][10] « Footwear:

Chemical-resistant boots.

Emergency Spill Response

« Level A Protection: A full encapsulated suit with
a pressure-demand SCBA is required.[3] No

skin surface should be exposed.[8]

Operational Plan: Step-by-Step Handling Procedure

Safe handling of MMH requires meticulous planning and execution within a controlled

environment.
Methodology for Safe Handling:

o Preparation and Area Setup:

o Designate a specific area for MMH handling, preferably within a certified chemical fume

hood with explosion-proof ventilation.[3]

o Ensure an eyewash station and emergency shower are immediately accessible and

tested.[4][10]

o Remove all sources of ignition, including open flames, sparks, and hot surfaces from the

handling area.[4][10]
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o Ground and bond all metal containers and equipment used for transferring MMH to
prevent static discharge.[6][10]

o Have spill control materials (e.g., vermiculite, sand, or other non-combustible absorbent)
readily available.[10][13]

e Handling the Chemical:

[¢]

Before use, carefully inspect the container for any damage or leaks.

o Always handle MMH under a nitrogen blanket to prevent contact with air.[7]

o Use only non-sparking tools for opening and closing containers.[4]

o When transferring, use an automated pump or a closed handling system to minimize
exposure.[4][12]

o Avoid all contact with the material. Do not get it in eyes, on skin, or on clothing.[6]

o Do not eat, drink, or smoke in the handling area.[4][10]

e Post-Handling Procedure:

o

Tightly close all containers after use.[6]

[¢]

Decontaminate the work area thoroughly.

o

Remove PPE carefully to avoid contaminating yourself.

[e]

Wash hands and any potentially exposed skin areas thoroughly with soap and water after
work, even if no direct contact is known to have occurred.[4][8]

Emergency and Disposal Plans
Spill Response Protocol:
o Evacuate: Immediately evacuate the area in case of a spill.[3]

* |solate: Isolate the spill area for at least 50 meters (150 feet) in all directions.[8]
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Ventilate: Increase ventilation to the area if it is safe to do so.

Control Vapors: Use a water spray or fog to suppress vapors, but prevent runoff from
entering waterways.[6][8]

Containment: For small spills, absorb the material with earth, sand, or another non-
combustible material and place it into a sealed container for disposal using non-sparking
tools.[8][10]

Reporting: Notify the appropriate safety personnel immediately.
First Aid Measures:

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer
oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[6][8]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing all contaminated clothing. Seek immediate medical aid.[6][8]

Eye Contact: Immediately flush eyes with plenty of lukewarm water for at least 15 minutes,
lifting the upper and lower eyelids. Seek immediate medical attention.[6][8]

Ingestion: Do NOT induce vomiting. If the victim is conscious, give 2-4 cupfuls of water.
Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[6]
Disposal Plan:

All MMH waste, including contaminated absorbents and PPE, is considered hazardous
waste.

Collect and store waste in sealed, properly labeled containers.
Do not mix MMH waste with other waste streams.

Disposal must be conducted by a licensed waste disposal company in strict accordance with
all relevant local, state, and federal regulations.[3][10]
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Mandatory Visualization: MMH Handling Workflow

The following diagram illustrates the logical workflow for safely handling Monomethyl
Hydrazine, from initial assessment to final disposal.
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1. Pre-Operational Phase

Risk Assessment
(Identify Hazards)

:

Select Appropriate PPE
(Table 3)

;

Prepare Handling Area
(Fume Hood, Emergency Equip.)

Proceed with caution

2. Operational Phase

Handle MMH
(Use Closed System, Grounding)

;

Monitor for Exposure/

Leaks
\\
\\
~~ Leak/spill Occurs
\\
Decontaminate Work Area Spill or Exposure
& Personnel Detected

3. Post-Operational Phase

Collect Hazardous Waste

(MMH, Contaminated PPE) Evacuate & Isolate Area

Spill Containment
(Level A PPE)

Store Waste Securely

l

Dispose via Licensed Vendor Report Incident

Administer First Aid
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Caption: Workflow for safe handling and emergency response for Monomethyl Hydrazine
(MMH).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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